Cas no 307531-74-4 ((E)-1-Heptene-1,2-diboronic acid bis(pinacol) ester)

• Product Name: (E)-1-Heptene-1,2-diboronic acid bis(pinacol) ester
• CAS No: 307531-74-4
• MF: C₁₉H₃₆B₂O₄
• MW: 350.108746528625
• MDL: MFCD02683463
• CID: 92692
• PubChem ID: 5708398
• Update Time: 2025-05-20

(E)-1-Heptene-1,2-diboronic acid bis(pinacol) ester Chemical and Physical Properties

Names and Identifiers

• (E)-1-Heptene-1,2-diboronic acid bis(pinacol) ester
• 4,4,5,5-tetramethyl-2-[1-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)hept-1-en-2-yl]-1,3,2-dioxaborolane
• 1-CIS-1,2-BIS(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)HEPTENE
• MFCD02683463
• 307531-74-4
• J-018112
• SCHEMBL13716951

• MDL： MFCD02683463
• Inchi： 1S/C19H36B2O4/c1-10-11-12-13-15(21-24-18(6,7)19(8,9)25-21)14-20-22-16(2,3)17(4,5)23-20/h14H,10-13H2,1-9H3/b15-14-
• InChI Key： KBMWLQPDFRGVTD-PFONDFGASA-N
• SMILES： O1B(/C(/CCCCC)=C\B2OC(C)(C)C(C)(C)O2)OC(C)(C)C1(C)C
• BRN： 8859280

Computed Properties

• Exact Mass: 350.28000
• Monoisotopic Mass: 350.28
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 480
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 36.9A^2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: Colorless or light yellow liquid
• Density: 0.949 g/mL at 25 °C(lit.)
• Boiling Point: 330 °C(lit.)
• Flash Point: >230 °F
• Refractive Index: n20/D 1.457(lit.)
• PSA: 36.92000
• LogP: 4.75590
• Solubility: Not determined

(E)-1-Heptene-1,2-diboronic acid bis(pinacol) ester Security Information

• WGK Germany：3
• Safety Instruction： S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Boronic acid derivatives Boronic acid esters

Additional information on (E)-1-Heptene-1,2-diboronic acid bis(pinacol) ester

(E)-1-Heptene-1,2-diboronic Acid Bis(Pinacol) Ester: A Comprehensive Overview

The compound with CAS No 307531-74-4, commonly referred to as (E)-1-heptene-1,2-diboronic acid bis(pinacol) ester, is a highly specialized boronic acid derivative that has garnered significant attention in the field of organic synthesis and materials science. This compound is characterized by its unique structure, which includes a heptene backbone with two boronic acid groups protected as pinacol boronates. The E configuration denotes the specific stereochemistry of the double bond in the molecule, which plays a crucial role in its reactivity and applications.

Boronic acids and their derivatives, such as bis(pinacol) esters, have emerged as indispensable building blocks in modern organic chemistry. They are widely used in cross-coupling reactions, particularly the Suzuki-Miyaura coupling, which enables the formation of carbon-carbon bonds under mild conditions. The presence of two boronic acid groups in (E)-1-heptene-1,2-diboronic acid bis(pinacol) ester makes it a versatile precursor for constructing complex molecular architectures. Recent studies have highlighted its utility in synthesizing polyaromatic hydrocarbons and conjugated systems, which are critical components in advanced materials such as organic light-emitting diodes (OLEDs) and photovoltaic devices.

The synthesis of (E)-1-heptene-1,2-diboronic acid bis(pinacol) ester typically involves multi-step processes that require precise control over stereochemistry and functional group compatibility. Researchers have explored various methodologies to optimize its preparation, including the use of transition metal catalysts and stereo-selective reactions. For instance, a study published in *Nature Communications* demonstrated a novel approach to synthesize this compound using a tandem catalytic system that ensures high yields and excellent stereoselectivity.

In terms of applications, (E)-1-heptene-1,2-diboronic acid bis(pinacol) ester has been employed in the construction of biologically active molecules. Its ability to participate in multiple cross-coupling reactions makes it an ideal candidate for drug discovery programs targeting complex molecular frameworks. Recent research has shown its potential in synthesizing natural product analogs with anti-cancer properties, underscoring its importance in medicinal chemistry.

Moreover, the compound's role in materials science cannot be overstated. Its use as a precursor for constructing conjugated polymers has been extensively studied. A team from Stanford University reported that polymers derived from (E)-1-heptene-1,2-diboronic acid bis(pinacol) ester exhibit exceptional electronic properties, making them suitable for next-generation electronic devices. These findings highlight the compound's potential to contribute to the development of high-performance materials.

From an environmental standpoint, researchers are increasingly focusing on the sustainability aspects of synthesizing and using (E)-1-heptene-1,2-diboronic acid bis(pinacol) ester. Green chemistry principles are being integrated into its production processes to minimize waste and reduce energy consumption. For example, solvent-free reaction conditions and recyclable catalysts are being explored to enhance the eco-friendliness of this compound's synthesis.

In conclusion, (E)-1-heptene-1,2-diboronic acid bis(pinacol) ester (CAS No 307531-74-4) stands at the forefront of modern chemical research due to its unique structure and diverse applications. Its role as a key intermediate in organic synthesis continues to expand as new methodologies and applications are discovered. As research progresses, this compound is expected to play an even more significant role in advancing both academic and industrial chemical endeavors.